4-(3-Acetylaminophenyl)-2-formylphenol, 95%

• IUPAC Name: N-[3-(3-formyl-4-hydroxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C15H13NO3/c1-10(18)16-14-4-2-3-11(8-14)12-5-6-15(19)13(7-12)9-17/h2-9,19H,1H3,(H,16,18)
• InChI Key: DOUWZPGEELTTPG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID50685220
• Molecular Weight: 255.27 g/mol
• CAS RN: 1111121-10-8

Description

4-(3-Acetylaminophenyl)-2-formylphenol, 95% (also known as 4-APF-95) is a synthetic organic compound used in scientific research. It is a member of the phenol family and is commonly used as a reagent in laboratory experiments due to its stability, low cost, and chemical reactivity. 4-APF-95 is a colorless solid that is soluble in organic solvents and has a melting point of 108-110°C.

Mechanism of Action

4-APF-95 is an organohalide compound with a high reactivity towards nucleophiles. This reactivity is due to the presence of the electron-withdrawing formyl group, which increases the electrophilicity of the phenolic ring. As a result, 4-APF-95 is able to undergo a variety of reactions, such as nucleophilic substitution, nucleophilic addition, and electrophilic substitution.
Biochemical and Physiological Effects
4-APF-95 has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. Additionally, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters.

Advantages and Limitations for Lab Experiments

4-APF-95 has several advantages for laboratory experiments. It is a stable compound with a low cost and is easily obtainable. Additionally, it is soluble in organic solvents, which makes it easy to use in a variety of experiments. However, there are some limitations to using 4-APF-95. It is a highly reactive compound, which can lead to unwanted side reactions. Additionally, it can be toxic if handled improperly.

Future Directions

Given the potential biochemical and physiological effects of 4-APF-95, there are numerous future directions for research. One potential direction is to explore the effects of 4-APF-95 on the synthesis of other compounds, such as pharmaceuticals and polymers. Additionally, further research could be conducted to investigate the effects of 4-APF-95 on neurotransmitter levels in the brain. Additionally, further research could be conducted to investigate the potential use of 4-APF-95 as a therapeutic agent. Finally, further research could be conducted to investigate the potential toxicity of 4-APF-95.

Synthesis Methods

4-APF-95 can be synthesized in two different ways. The first method involves the reaction of 3-aminophenol with acetic anhydride in the presence of phosphoric acid. This reaction yields 4-APF-95 as the primary product and some other byproducts. The second method involves the reaction of 4-aminoacetophenone with formaldehyde in the presence of a base such as potassium carbonate. This reaction yields 4-APF-95 as the primary product and some other byproducts.

Scientific Research Applications

4-APF-95 is widely used as a reagent in scientific research, particularly in the fields of chemistry, biochemistry, and pharmacology. It is used in the synthesis of various compounds, including pharmaceuticals, dyes, and pigments. It is also used in the synthesis of various polymers, such as polyamides, polyurethanes, and polyesters. Additionally, it is used in the synthesis of various metal complexes, such as cobalt complexes, nickel complexes, and palladium complexes.